Cas no 5018-87-1 (2-(Naphthoyl)benzoic acid)

• Product Name: 2-(Naphthoyl)benzoic acid
• CAS No: 5018-87-1
• MF: C₁₈H₁₂O₃
• MW: 276.286085128784
• CID: 821098
• Update Time: 2026-04-29

2-(Naphthoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Naphthoyl)benzoic acid
• 2-(1-naphthalenylcarbonyl)Benzoic acid
• 2-(1-Naphthoyl)benzoic acid
• 2-(1-NAPHTHOYL)-BENZOIC ACID
• 2-(naphthalene-1-carbonyl)benzoic acid
• 2-(1-naphthalenylcarbonyl)-benzoic acid
• 2-(naphthalen-1-ylcarbonyl)benzoic acid
• 2-(naphthalene-1-carbonyl)-benzoic acid
• 2-[1]Naphthoyl-benzoesaeure
• 2-[1]naphthoyl-benzoic acid
• AC1L2VTY
• AC1Q5V2J
• Benzoic acid, 2-(1-naphthalenylcarbonyl)-
• Benzoic acid, o-1-naphthoyl-
• NSC59936

• Inchi： InChI=1S/C18H12O3/c19-17(15-9-3-4-10-16(15)18(20)21)14-11-5-7-12-6-1-2-8-13(12)14/h1-11H,(H,20,21)
• InChI Key： OXCYAVHGYGKEJY-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CC=CC=C3C(=O)O

Computed Properties

• Exact Mass: 276.07866
• Monoisotopic Mass: 276.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.289
• Boiling Point: 525.8°C at 760 mmHg
• Flash Point: 285.9°C
• Refractive Index: 1.678
• PSA: 54.37
• LogP: 3.76900